Cas no 2138523-37-0 (3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one)

3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one structure
2138523-37-0 structure
Product Name:3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one
CAS No:2138523-37-0
MF:C11H15IN2O
MW:318.154074907303
CID:5603298
PubChem ID:165490759
Update Time:2025-07-17

3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one
    • 2138523-37-0
    • EN300-1158886
    • Inchi: 1S/C11H15IN2O/c1-11(2)4-3-9(15)5-10(11)14-7-8(12)6-13-14/h6-7,10H,3-5H2,1-2H3
    • InChI Key: KKGUDJJZWBVYAU-UHFFFAOYSA-N
    • SMILES: IC1C=NN(C=1)C1CC(CCC1(C)C)=O

Computed Properties

  • Exact Mass: 318.02291g/mol
  • Monoisotopic Mass: 318.02291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.9Ų

3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1158886-0.05g
3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one
2138523-37-0
0.05g
$587.0 2023-08-31
Enamine
EN300-1158886-0.1g
3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one
2138523-37-0
0.1g
$615.0 2023-08-31
Enamine
EN300-1158886-0.25g
3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one
2138523-37-0
0.25g
$642.0 2023-08-31
Enamine
EN300-1158886-0.5g
3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one
2138523-37-0
0.5g
$671.0 2023-08-31
Enamine
EN300-1158886-1g
3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one
2138523-37-0
1g
$699.0 2023-08-31
Enamine
EN300-1158886-2.5g
3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one
2138523-37-0
2.5g
$1370.0 2023-08-31
Enamine
EN300-1158886-5g
3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one
2138523-37-0
5g
$2028.0 2023-08-31
Enamine
EN300-1158886-10g
3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one
2138523-37-0
10g
$3007.0 2023-08-31
Enamine
EN300-1158886-1.0g
3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one
2138523-37-0
1g
$0.0 2023-06-08

Additional information on 3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one

Comprehensive Overview of 3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one (CAS No. 2138523-37-0)

The compound 3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one (CAS No. 2138523-37-0) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. With its unique structural features, including a 4,4-dimethylcyclohexan-1-one backbone and a 4-iodo-1H-pyrazol-1-yl substituent, this molecule serves as a versatile intermediate for the development of novel pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through its iodo-pyrazole moiety.

In recent years, the demand for iodinated heterocycles like 3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one has surged due to their utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in the synthesis of complex molecules, including kinase inhibitors and other bioactive compounds. The presence of the iodine atom in this compound enhances its reactivity, making it a valuable building block for constructing more elaborate molecular architectures. This aligns with the growing trend in fragment-based drug design, where small, functionalized fragments are used to explore chemical space efficiently.

Another area of interest is the compound's potential role in proteolysis targeting chimeras (PROTACs), a cutting-edge therapeutic modality. The 4,4-dimethylcyclohexan-1-one scaffold provides a rigid framework that can be exploited to link target-binding ligands with E3 ubiquitin ligase recruiters. Given the increasing popularity of PROTACs in oncology and neurodegenerative disease research, 3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one could emerge as a critical component in the development of next-generation degraders.

From a synthetic chemistry perspective, the compound's cyclohexanone core offers opportunities for further functionalization, such as alpha-alkylation or Michael additions. This flexibility is highly valued in structure-activity relationship (SAR) studies, where minor modifications can lead to significant changes in biological activity. Additionally, the pyrazole ring is a privileged structure in medicinal chemistry, often associated with anti-inflammatory, antiviral, and anticancer properties. Combining these features, 3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one stands out as a multifunctional tool for researchers.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some halogenated compounds, the iodo substituent in this molecule is less likely to raise environmental concerns, provided proper handling and disposal protocols are followed. This makes it a safer alternative for industrial-scale applications compared to brominated or chlorinated analogs. Furthermore, its stability under standard laboratory conditions ensures consistent performance in synthetic workflows, a key factor for process chemists.

In summary, 3-(4-iodo-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-one (CAS No. 2138523-37-0) is a compound of immense scientific and industrial relevance. Its structural diversity, reactivity, and compatibility with modern synthetic methodologies position it as a valuable asset in drug discovery and material science. As research into targeted protein degradation and heterocyclic chemistry continues to expand, this molecule is poised to play an increasingly prominent role in advancing these fields.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen